2-Cyano-5-chloroindan-1-one

• CAS No.: 220867-41-4
• Molecular Formula: C10H6ClNO
• Molecular Weight: 191.61 g/mol
• IUPAC Name: 6-chloro-3-oxo-1,2-dihydroindene-2-carbonitrile
• InChI: InChI=1S/C10H6ClNO/c11-8-1-2-9-6(4-8)3-7(5-12)10(9)13/h1-2,4,7H,3H2
• InChI Key: FWVKRXBKCNQAPL-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)C2=C1C=C(C=C2)Cl)C#N

Description

2-Cyano-5-chloroindan-1-one is a useful research compound. Its molecular formula is C10H6ClNO and its molecular weight is 191.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10.4 g of sodium cyanide were dissolved in a mixture of 100 ml of dimethylformamide and 6 ml of water and initially charged. This solution was heated with stirring to 50° C., and 20.4 g of 2,5-dichloroindan-1-one, dissolved in 100 ml of dimethylformamide, were then added dropwise over a period of 60 minutes. After the addition had ended, stirring was continued at 50° C. for 1 hour. The mixture was then allowed to cool to room temperature and the solvent was stripped off using a rotary evaporator. The resulting crystal slurry was mixed with 200 ml of water and acidified to pH 4.5 using 10% by weight strength aqueous hydrochloric acid. The precipitated solid was filtered off with suction, washed with water, recrystallized from toluene and dried in a vacuum drying cabinet. This gave 18.5 g of 2-cyano-5-chloroindan-1-one (yield: 97% of theory).